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For professionals in chemical research and drug development, precision in language is
paramount. The unambiguous identification of a chemical entity is the foundation upon which
reproducible and reliable scientific work is built. This guide provides an in-depth exploration of
the synonyms and nomenclature associated with cis-2-Octene, offering clarity and context to
its various identifiers found throughout chemical literature and databases.

The Foundation: Understanding Alkene
Stereoisomerism and IUPAC Nomenclature

The naming of cis-2-Octene is fundamentally rooted in the principles of alkene
stereoisomerism. Alkenes, hydrocarbons containing at least one carbon-carbon double bond,
can exhibit geometric isomerism when each carbon atom of the double bond is attached to two
different groups. This restricted rotation around the double bond gives rise to two possible
spatial arrangements of the substituent groups, known as cis and trans isomers, or more
systematically, (Z) and (E) isomers.

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method
for naming organic compounds to ensure that each distinct compound has a unique and
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descriptive name. For alkenes, this involves identifying the longest carbon chain containing the
double bond, numbering the chain to give the double bond the lowest possible locant, and
specifying the configuration of the substituents around the double bond.

The Primary Ildentifier: The Systematic IUPAC Name

The most precise and universally accepted name for cis-2-Octene in scientific literature is (2)-
oct-2-ene.[1][2][3] This name is derived as follows:

e oct-: Indicates an eight-carbon chain.

e -2-ene: Specifies that a double bond is located between the second and third carbon atoms
of the chain.

e (2)-: From the German zusammen (together), this prefix denotes that the higher-priority
substituents on each carbon of the double bond are on the same side. In the case of 2-
octene, the substituents are a hydrogen and a methyl group on one carbon, and a hydrogen
and a pentyl group on the other. Using the Cahn-Ingold-Prelog (CIP) priority rules, the pentyl
group has higher priority than hydrogen, and the methyl group has higher priority than
hydrogen. Since the pentyl and methyl groups are on the same side of the double bond, the
configuration is designated as (Z).

Common and Trivial Synonyms in Practice

While (Z)-oct-2-ene is the formally correct name, several other synonyms are frequently
encountered in laboratory settings, chemical supplier catalogs, and older literature.
Understanding these is crucial for comprehensive literature searches and clear communication.

The most prevalent common name is cis-2-Octene.[1][4][5][6][7] The term "cis" indicates that
the two larger substituent groups attached to the double bond are on the same side. For simple
alkenes like 2-octene, the "cis" and "(2)" designations are often used interchangeably.
However, for more complex alkenes, the (Z2)/(E) notation is unambiguous, whereas "cis"/"trans"
can sometimes be ambiguous.

Another synonym that may be encountered is [3-cis-Octene.[4][5] The "B" (beta) in this context
is an older, less common way of indicating the position of the double bond, in this case at the
second carbon.
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Variations in Formatting and Punctuation

Researchers will also find minor variations in the formatting and punctuation of the IUPAC and
common names. These are generally understood to refer to the same compound but should be
noted for database searches. Examples include:

(2)-2-Octene[1][2][4][5][8]

(2)-Oct-2-ene[1][4][5][6][8]

cis-oct-2-ene[4][5][8]

2-Octene, (Z)-[1][4][5][8][9]

2-Octene, cis-[1][4][5][¢]

CIS-OCTENE-2[4][5][8]

Numerical and Database Identifiers

Beyond descriptive names, a variety of numerical identifiers are used to provide a unique,
language-independent label for chemical substances. For cis-2-Octene, the most important of
these is the CAS Registry Number.

e CAS Registry Number:7642-04-8.[1][2][4][5][6][71[8][9][10] This is a unique numerical
identifier assigned by the Chemical Abstracts Service (CAS) and is the most reliable way to
identify the compound in databases and regulatory lists.

Other relevant identifiers include:
e EC Number: 231-577-9[1][4]
e PubChem CID: 5356796[1][4]

e ChemSpider ID: 4514339

Summary of Synonyms and Identifiers
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The following table provides a consolidated overview of the various names and identifiers for

cis-2-Octene.

Identifier Type

Value

Primary Context of Use

Systematic IUPAC Name

(2)-oct-2-ene

Formal scientific publications,

modern chemical literature

Laboratory use, chemical

Common Name cis-2-Octene supplier catalogs, general
communication
Chemical databases,
CAS Registry Number 7642-04-8 regulatory compliance,

unambiguous identification

Alternative IUPAC Formats

(2)-2-Octene, (2)-Oct-2-ene,
cis-oct-2-ene

Chemical databases and

literature

Older/Less Common Names B-cis-Octene Older literature
EC Number 231-577-9 European chemical inventory
PubChem CID 5356796 PubChem chemical database

Logical Relationship of Nomenclature

The following diagram illustrates the hierarchical and relational nature of the nomenclature for

cis-2-Octene.
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Caption: Relationship between IUPAC, common, and database names for cis-2-Octene.

Conclusion

A thorough understanding of the various synonyms for cis-2-Octene is essential for
researchers to navigate the chemical literature and databases effectively. While (Z)-oct-2-ene
stands as the definitive IUPAC name, the widespread use of cis-2-Octene and the absolute
uniqueness of its CAS Registry Number (7642-04-8) are critical pieces of information for any
scientist working with this compound. This guide serves as a comprehensive reference to
ensure clarity, precision, and accuracy in the communication and documentation of chemical
research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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